Cas no 2228904-69-4 (2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-fluorophenol)

• Product Name: 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-fluorophenol
• CAS No: 2228904-69-4
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6250559
• PubChem ID: 165615893
• Update Time: 2025-07-18

2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-fluorophenol
• 2228904-69-4
• 2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-4-fluorophenol
• EN300-1824651

• Inchi： 1S/C12H16FNO/c1-11(2)6-12(11,7-14)9-5-8(13)3-4-10(9)15/h3-5,15H,6-7,14H2,1-2H3
• InChI Key： OTUZFXCJYPNKCF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(CN)CC1(C)C)O

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-fluorophenol

Introduction to 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-fluorophenol (CAS No. 2228904-69-4)

2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-fluorophenol, identified by its Chemical Abstracts Service (CAS) number 2228904-69-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of both an amine group and a fluorine substituent in its aromatic ring suggests versatile reactivity and interaction capabilities with biological targets, making it a promising candidate for further investigation.

The structural motif of 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-fluorophenol encompasses several key functional groups that contribute to its chemical behavior. The aminomethyl side chain provides a nucleophilic site for various chemical transformations, including condensation reactions, Schiff base formations, and further derivatization. Simultaneously, the dimethylcyclopropyl moiety introduces steric bulk, which can influence both the compound's solubility and its binding affinity to biological targets. The fluorophenol core is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding interactions with enzymes or receptors, and modulate pharmacokinetic properties.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their favorable pharmacological profiles. The incorporation of fluorine at specific positions in molecules can lead to improved bioavailability, reduced susceptibility to metabolic degradation, and enhanced therapeutic efficacy. For instance, fluorinated aromatic rings have been extensively studied for their role in modulating the activity of enzymes such as kinases and proteases. The fluorophenol unit in 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-fluorophenol may contribute to such effects by influencing electronic properties and hydrogen bonding capabilities.

The aminomethyl group in this compound also opens up possibilities for further chemical modifications. Amines are well-known for their ability to participate in a wide range of synthetic reactions, including amide bond formations, urea synthesis, and coordination with metal ions. These reactions can be leveraged to create more complex derivatives with tailored biological activities. Moreover, the steric environment provided by the dimethylcyclopropyl group could help in optimizing binding interactions by influencing conformational preferences and reducing unwanted promiscuous binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-fluorophenol with high precision. These tools have been instrumental in identifying potential lead compounds for drug development by simulating interactions with target proteins or enzymes. The unique combination of functional groups in this molecule makes it an attractive candidate for virtual screening campaigns aimed at discovering novel therapeutic agents.

The synthesis of 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-fluorophenol presents both challenges and opportunities for synthetic chemists. The construction of the cyclopropyl ring system requires careful consideration of reaction conditions and protecting group strategies to ensure regioselectivity and high yields. Additionally, introducing the fluorine atom at the 4-position of the phenol ring demands precise control over reaction pathways to avoid unwanted side products. However, recent methodologies involving transition metal catalysis have shown promise in facilitating such transformations efficiently.

In terms of biological activity, 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-fluorophenol has not yet been widely studied in preclinical or clinical settings. However, its structural features suggest potential applications in areas such as anti-inflammatory therapy or enzyme inhibition. For example, fluorophenols have been reported to exhibit inhibitory effects on certain inflammatory pathways by modulating cytokine production or signaling cascades. The presence of an amine group also hints at possible interactions with receptors or ion channels involved in pain perception or neurotransmission.

The future direction of research on this compound may involve exploring its pharmacological profile through both in vitro assays and animal models. High-throughput screening (HTS) techniques could be employed to rapidly assess its activity against a diverse panel of biological targets, while structure-activity relationship (SAR) studies could provide insights into how modifications around the core scaffold influence potency and selectivity.

From a regulatory perspective, 2-1-(aminomethyl)-2, 2-dimethylcyclopropyl-4-fluorophenol would need to undergo rigorous safety evaluations before being considered for human use, including toxicity studies, pharmacokinetic assessments, and potential immunogenicity testing. Given its novelty, collaboration between synthetic chemists, medicinal biologists, and pharmaceutical companies would be essential to advance its development pipeline effectively.

In conclusion, 2-1-(aminomethyl)-, 2， 2-dimethy c yclo prop y l -4-fl uoro pheno l ( CAS No . 2228904 -69 -4 ) represents an intriguing compound with potential therapeutic applications rooted in its unique structural features . While further research is needed to fully elucidate its biological significance, its combination of an amine group、a fluoro substituent、and a dimethy lcyc lo prop y l moiety makes it a valuable scaffold for innovative drug discovery efforts . As our understanding of molecular interactions continues to evolve，this compound may emerge as a key player in addressing unmet medical needs through targeted molecular interventions .